BE“GH@ Methodological & Application

Check Availability & Pricing

Application Note & Protocol: Long-Term Stability
of Genz-123346 Free Base in Solution

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Genz-123346 free base
CAS No.: 491833-30-8
Cat. No.: B1684369
Get Quote
. J

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a comprehensive overview of Genz-123346, its mechanism
of action, and a detailed protocol for assessing its long-term stability in solution. Given the
limited publicly available stability data, this guide enables researchers to determine the stability
of Genz-123346 under their specific experimental conditions.

Introduction to Genz-123346

Genz-123346 is a potent and selective inhibitor of glucosylceramide synthase (GCS), the
enzyme responsible for the first step in the biosynthesis of most glycosphingolipids. By blocking
the conversion of ceramide to glucosylceramide, Genz-123346 has been investigated as a
therapeutic agent in various disease models, including polycystic kidney disease and certain
cancers.[1][2] Its mechanism of action involves the modulation of key signaling pathways, such
as the Akt-mTOR pathway, which are often dysregulated in these diseases.[1]

Accurate and reproducible experimental results rely on the stability of the compounds used.
The degradation of a compound in solution can lead to a decrease in its effective concentration
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and the formation of unknown byproducts with potential off-target effects. Therefore, assessing
the long-term stability of Genz-123346 in solution is critical for ensuring the validity of in vitro
and in vivo studies.

Physicochemical Properties and Storage

While specific long-term stability data in various solvents is not readily available, the following
table summarizes the known properties and storage recommendations for Genz-123346 free

base.
Property Data Source
Molecular Formula C24H38N204 [3]
Molecular Weight 418.57 g/mol [3]
- DMSO: = 84 mg/mL (= 200.68
Solubility Selleckchem
mM)
Appearance Crystalline solid N/A
» Store at -20°C. Protect from air
Storage Conditions [3]

and light.

Product is air and light
. sensitive; impurities can occur
Stability Concern o ) ) [3]
from air oxidation or microbial

metabolism.

Mechanism of Action and Signaling Pathway

Genz-123346 exerts its biological effects by inhibiting glucosylceramide synthase, leading to a
reduction in the levels of glucosylceramide and downstream glycosphingolipids. This has been
shown to impact cellular signaling, notably by attenuating the Akt-mTOR pathway, which is
crucial for cell growth, proliferation, and survival.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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